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Compound of Interest

Compound Name: MI-773

Cat. No.: B15573625 Get Quote

For researchers, scientists, and drug development professionals, the lifecycle of a chemical

compound extends beyond its experimental use. The proper disposal of MI-773, a potent and

selective MDM2 inhibitor, is a critical final step that ensures laboratory safety, environmental

protection, and regulatory compliance. While MI-773 is not classified as a hazardous

substance, adherence to established laboratory waste management protocols is essential.[1]

This guide provides a comprehensive framework for the safe and responsible disposal of MI-
773.

Immediate Safety and Handling Considerations
Before initiating any disposal procedures, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE). Although not classified as hazardous, it is prudent to

handle MI-773 with care to minimize any potential exposure.

Recommended PPE:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: To protect from spills and contamination.

In the event of accidental exposure, follow these first-aid measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes.
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Skin Contact: Wash the affected area thoroughly with soap and water.

Inhalation: Move to a well-ventilated area and seek fresh air.

Ingestion: Rinse mouth with water. Do not induce vomiting.

For any significant exposure, seek immediate medical attention.

Quantitative Data Summary
At present, publicly available quantitative data regarding the specific environmental fate and

toxicology of MI-773, which would directly inform disposal-related concentration limits, is

limited. The provided Safety Data Sheet (SDS) does not list specific quantitative thresholds for

disposal.[1] The following table summarizes the key chemical properties of MI-773.

Property Value

Molecular Formula C₂₉H₃₄Cl₂FN₃O₃

Molecular Weight 562.50 g/mol

CAS Number 1303607-07-9

Researchers are advised to consult their institution's Environmental Health and Safety (EHS)

department for any internal guidelines or established concentration limits for the disposal of

non-hazardous chemical waste.

Step-by-Step Disposal Protocol
The disposal of MI-773 should be approached with a clear and systematic procedure. The

following steps are based on general best practices for the disposal of non-hazardous

laboratory chemicals.

1. Waste Identification and Segregation:

Characterize the Waste: Determine if the MI-773 to be disposed of is in a solid form,

dissolved in a solvent, or part of a mixture.
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Segregate Waste Streams: Do not mix MI-773 waste with other chemical waste streams

unless explicitly permitted by your institution's hazardous waste program. Incompatible

chemicals can react, leading to unforeseen hazards. It is best practice to maintain separate

waste containers for different types of chemical waste.

2. Container Selection and Labeling:

Choose a Compatible Container: Use a designated, leak-proof container that is chemically

compatible with MI-773 and any solvents it may be dissolved in. The original container, if in

good condition, can be a suitable choice.

Label the Container Clearly: The container must be clearly labeled as "Non-Hazardous

Waste." The label should include:

The full chemical name: "MI-773"

The concentration and quantity of the waste.

The date when the waste was first added to the container.

The name of the principal investigator or research group.

3. Storage of Waste:

Designated Storage Area: Store the labeled waste container in a designated satellite

accumulation area (SAA) within the laboratory.

Secure Containment: Keep the waste container securely capped at all times, except when

adding waste.

4. Final Disposal:

Consult Institutional EHS: The final disposal route for non-hazardous chemical waste is

highly dependent on institutional and local regulations. Contact your institution's

Environmental Health and Safety (EHS) department to determine the appropriate disposal

method. They will provide guidance on whether the waste can be:

Disposed of in the regular trash (for solid, non-reactive waste).
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Poured down the sanitary sewer (for aqueous, non-hazardous solutions, subject to

concentration limits).

Collected by the EHS department for consolidation and disposal.

Disposal of Empty Containers: Empty containers that held MI-773 should be managed

according to institutional guidelines. This may involve triple rinsing the container with a

suitable solvent, collecting the rinsate as chemical waste, and then disposing of the defaced

container in the regular trash.

Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of MI-773.
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MI-773 Disposal Workflow

Start: MI-773 Waste Generated

1. Identify Waste
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EHS for Disposal Protocol

Dispose in
Regular Trash
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Sanitary Sewer
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Waste Pickup

Required by EHS

End: Disposal Complete
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Caption: A flowchart outlining the procedural steps for the safe disposal of MI-773.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15573625?utm_src=pdf-body-img
https://www.benchchem.com/product/b15573625?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By adhering to these procedures and maintaining open communication with your institution's

safety officials, you can ensure the responsible and compliant disposal of MI-773, contributing

to a safe and sustainable research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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